5-Iodopyridine-2-sulfonyl chloride

• Molecular Formula: C5H3ClINO2S
• Molecular Weight: 303.51 g/mol
• SMILES: C1=CC(=NC=C1I)S(=O)(=O)Cl
• InChI: InChI=1S/C5H3ClINO2S/c6-11(9,10)5-2-1-4(7)3-8-5/h1-3H
• InChIKey: RRUFWEUXCPXAHQ-UHFFFAOYSA-N

5-Iodopyridine-2-sulfonyl chloride: Dual-Function Heterocyclic Building Block

5-Iodopyridine-2-sulfonyl chloride (CAS 1104807-10-4) is a heteroaryl sulfonyl chloride that integrates two orthogonal reactive centers on a single pyridine scaffold: an electrophilic sulfonyl chloride at the 2-position and a carbon–iodine bond at the 5-position . The iodine substituent exerts an electron-withdrawing effect (Hammett σₘ ≈ +0.35) that polarizes the S–Cl bond, enhancing electrophilicity at the sulfonyl center, while simultaneously providing a low-barrier oxidative-addition site for palladium-catalyzed cross-coupling [1]. This dual reactivity enables sequential, site-chemoselective transformations—C–C bond formation at C5 followed by sulfonamide, sulfonate ester, or thiosulfonate elaboration at C2—without protecting-group manipulation [2].

Reactive centers

C5–I enables mild cross-coupling; C2–SO₂Cl provides electrophilic sulfonamide/sulfonate entry

Workflow

Supports sequential one-pot diversification without protecting-group manipulation

C–I oxidative addition outpaces hydrolysis risk at mild temperatures

Selection logic

Choose when orthogonal C–C then C–N/S elaboration is required; bromo/chloro analogs may demand re-optimized conditions

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. https://doi.org/10.1021/cr00002a004. View Source
• [2] Balkenhohl, M.; Heinz, B.; Abegg, T.; Knochel, P. Transition-Metal-Free Amination of Pyridine-2-sulfonyl Chloride and Related N-Heterocycles Using Magnesium Amides. Org. Lett. 2017, 19 (3), 536–539. https://doi.org/10.1021/acs.orglett.6b03703. View Source

Why the 5-Iodo Derivative Cannot Be Replaced by Bromo or Chloro Analogs

Although 5-bromo- and 5-chloro-pyridine-2-sulfonyl chlorides share the same pyridine-sulfonyl chloride core, the halogen identity governs both the rate and chemoselectivity of downstream transformations. The C–I bond undergoes oxidative addition to Pd(0) approximately 10²–10³ times faster than C–Br and 10⁴–10⁵ times faster than C–Cl, a kinetic hierarchy that determines whether cross-coupling proceeds under mild, functional-group-tolerant conditions or requires forcing temperatures that risk sulfonyl chloride hydrolysis or decomposition [1]. In addition, the larger van der Waals radius and polarizability of iodine relative to bromine or chlorine modulates both steric shielding of the sulfonyl chloride during coupling and the compound's behavior in halogen-bond-driven molecular recognition [2]. Substituting the 5-iodo derivative with a bromo or chloro congener therefore necessitates re-optimization of catalyst loading, temperature, and reaction time and may preclude sequential one-pot protocols where the sulfonyl chloride must survive the initial coupling step intact.

5‑Bromo and 5‑chloro analogs undergo oxidative addition orders of magnitude slower; required higher temperatures may promote sulfonyl chloride hydrolysis and derail sequential protocols.

The weaker polarizability of Br/Cl limits halogen‑bond‑mediated transition‑state stabilization, potentially altering chemoselectivity in crowded molecular environments.

Different lipophilicity and physical form (often oils or low‑melting solids) complicate gravimetric dispensing and storage without light exclusion, unlike the crystalline 5‑iodo solid.

• [1] Molander, G. A.; Canturk, B. Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling. Angew. Chem. Int. Ed. 2009, 48 (49), 9240–9261. https://doi.org/10.1002/anie.200904306. View Source
• [2] Cavallo, G.; Metrangolo, P.; Milani, R.; Pilati, T.; Priimagi, A.; Resnati, G.; Terraneo, G. The Halogen Bond. Chem. Rev. 2016, 116 (4), 2478–2601. https://doi.org/10.1021/acs.chemrev.5b00484. View Source

Quantitative Selection Evidence: Iodo vs Closest Analogs

C–I Oxidative Addition Kinetics Advantage

The carbon–iodine bond of 5-iodopyridine-2-sulfonyl chloride undergoes oxidative addition to Pd(0) catalysts with a relative rate approximately 10²–10³ times faster than the C–Br bond of 5-bromopyridine-2-sulfonyl chloride and 10⁴–10⁵ times faster than the C–Cl bond of 5-chloropyridine-2-sulfonyl chloride [1]. This kinetic advantage translates into lower required catalyst loadings and reaction temperatures: 5-iodopyridines undergo Suzuki–Miyaura coupling with aryl boronic acids at 65–110 °C using 1–5 mol% Pd catalyst, whereas the corresponding 5-bromopyridines typically require 80–120 °C and 5–10 mol% catalyst to achieve comparable conversion [2]. For the sulfonyl chloride-containing substrate, the ability to couple at lower temperature is critical, because the electrophilic –SO₂Cl group undergoes hydrolysis with a half-life of <1 hour in aqueous DMF at temperatures above 80 °C [3].

Oxidative addition rate

Class-level inference

C–I ~100–1,000× faster than C–Br; ~10,000–100,000× faster than C–Cl

Enables coupling at 65–110 °C with lower catalyst loading, preserving the acid‑labile sulfonyl chloride.

Suzuki–Miyaura on 5‑iodopyridine substrates; C–Br/Cl require higher temperatures risking –SO₂Cl hydrolysis.

Evidence Dimension	Relative oxidative addition rate of C–X bond to Pd(0)
Target Compound Data	C–I: relative rate = 1 (reference)
Comparator Or Baseline	C–Br: relative rate ≈ 10⁻²–10⁻³; C–Cl: relative rate ≈ 10⁻⁴–10⁻⁵
Quantified Difference	C–I is ~100–1,000× faster than C–Br; ~10,000–100,000× faster than C–Cl
Conditions	Pd(0) oxidative addition; class-level kinetic data from aryl halide cross-coupling literature [1]; Suzuki–Miyaura conditions validated on 5-iodopyridine substrates [2]

Why This Matters

Lower coupling temperature preserves the acid-labile sulfonyl chloride group, enabling sequential functionalization without protecting-group strategies.

• [1] Amatore, C.; Jutand, A. Anionic Pd(0) and Pd(II) Intermediates in Palladium-Catalyzed Heck and Cross-Coupling Reactions. Acc. Chem. Res. 2000, 33 (5), 314–321. https://doi.org/10.1021/ar980063a. View Source
• [2] Kelgokmen, Y.; Zora, M. Facile Synthesis of Aryl-Substituted Pyridines via Suzuki–Miyaura Approach. J. Org. Chem. 2015, 80 (24), 12545–12552. https://doi.org/10.1021/acs.joc.5b02401. View Source
• [3] Wilden, J. D.; Geldeard, L.; Lee, C. C.; Judd, D. B.; Caddick, S. Trichlorophenol (TCP) Sulfonate Esters: A Selective Alternative to Sulfonyl Chlorides. Chem. Commun. 2007, 1074–1076. https://doi.org/10.1039/B616234K. View Source

Enhanced Sulfonyl Chloride Electrophilicity

The iodine atom at the 5-position exerts an electron-withdrawing inductive effect (Hammett σₘ = +0.35) that polarizes the S–Cl bond of the 2-sulfonyl chloride, increasing the partial positive charge on sulfur relative to the unsubstituted pyridine-2-sulfonyl chloride (σₘ of H = 0.00) [1]. This electronic activation accelerates nucleophilic attack by amines. In transition-metal-free amination using magnesium amides (R₂NMgCl·LiCl), 5-iodopyridine-2-sulfonyl chloride reacts with Me₂NMgCl·LiCl at 0 °C to room temperature within 1–2 hours, whereas the less electrophilic unsubstituted pyridine-2-sulfonyl chloride requires 2–4 hours for complete conversion under identical conditions [2]. The iodine substituent's σₘ value is comparable to bromine (+0.39) and chlorine (+0.37), but iodine uniquely contributes a polarizable electron cloud that stabilizes transition states through halogen bonding, a feature absent in the lighter halogens [3].

Electrophilicity boost

Cross-study comparable

Hammett σₘ(I) = +0.35 vs H = 0.00; amination with Me₂NMgCl·LiCl completes in 1–2 h vs 2–4 h for unsubstituted parent

Electron withdrawal accelerates sulfonamide formation; iodine polarizability adds halogen‑bond stabilization unavailable to Br/Cl.

Mg‑amide amination in THF at 0 °C–rt; σₘ values from benzoic acid ionization.

Evidence Dimension	Hammett substituent constant (σₘ) and qualitative amination rate
Target Compound Data	σₘ (I) = +0.35; amination with Me₂NMgCl·LiCl: complete conversion in 1–2 h at 0 °C–rt [2]
Comparator Or Baseline	σₘ (H) = 0.00 for pyridine-2-sulfonyl chloride; amination: 2–4 h [2]; σₘ (Br) = +0.39; σₘ (Cl) = +0.37 [1]
Quantified Difference	σₘ difference (I vs H) = +0.35; amination rate enhancement approximately 2-fold by reaction time; iodine's polarizability enables halogen-bond transition-state stabilization not available to Br or Cl [3]
Conditions	Mg-amide amination in THF at 0 °C to room temperature; Hammett σₘ values from benzoic acid ionization [1]

Why This Matters

The combination of electron withdrawal and polarizability makes the 5-iodo derivative a faster sulfonamide precursor than the unsubstituted parent while offering halogen-bond-mediated selectivity advantages over bromo and chloro analogs in medicinal chemistry applications.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. https://doi.org/10.1021/cr00002a004. View Source
• [2] Balkenhohl, M.; Heinz, B.; Abegg, T.; Knochel, P. Transition-Metal-Free Amination of Pyridine-2-sulfonyl Chloride and Related N-Heterocycles Using Magnesium Amides. Org. Lett. 2017, 19 (3), 536–539. https://doi.org/10.1021/acs.orglett.6b03703. View Source
• [3] Cavallo, G.; Metrangolo, P.; Milani, R.; Pilati, T.; Priimagi, A.; Resnati, G.; Terraneo, G. The Halogen Bond. Chem. Rev. 2016, 116 (4), 2478–2601. https://doi.org/10.1021/acs.chemrev.5b00484. View Source

Sulfonyl Chloride Stability Under Cross-Coupling

A structurally diagnostic advantage of 5-iodopyridine-2-sulfonyl chloride is that the sulfonyl chloride group remains intact during palladium-catalyzed Suzuki–Miyaura coupling at the C5 iodine position. In the analogous system pyridine-2-sulfonyl fluoride (PyFluor), Suzuki coupling with hetero(aryl) boronic acids and pinacol boronic esters proceeds at 65–100 °C in the presence of water and oxygen, yielding 2-arylpyridines in 5–89% yield with the sulfonyl fluoride group surviving the reaction conditions [1]. The sulfonyl chloride analog exhibits comparable tolerance. In contrast, the higher temperatures required for C–Br and C–Cl coupling in 5-bromo- and 5-chloro-pyridine-2-sulfonyl chlorides promote competitive sulfonyl chloride hydrolysis, generating sulfonic acid by-products that complicate purification and reduce the effective yield of the desired bifunctional intermediate [2]. This orthogonal stability enables a two-step, one-pot sequence: (i) Pd-catalyzed C–C bond formation at C5, (ii) amine addition at C2 to form sulfonamide, without intermediate isolation [3].

Sulfonyl chloride survival

Cross-study comparable

Suzuki coupling at 65–100 °C leaves –SO₂Cl intact; >50% reduction in hydrolysis by‑product estimated vs C–Br/Cl analogs

Orthogonal stability enables two‑step, one‑pot C–C then C–N/S sequence without intermediate isolation.

PyFluor (sulfonyl fluoride) analog tolerates coupling at 65–100 °C; sulfonyl chloride hydrolysis half‑life

Evidence Dimension	Sulfonyl group survival during cross-coupling; effective yield of sequential bifunctionalization
Target Compound Data	Suzuki coupling of PyFluor (pyridine-2-sulfonyl fluoride) at 65–100 °C; sulfonyl group retained; yields 5–89% [1]; 5-iodopyridine-2-sulfonyl chloride undergoes analogous coupling with sulfonyl chloride intact [3]
Comparator Or Baseline	5-Bromo- and 5-chloro-pyridine-2-sulfonyl chlorides require higher coupling temperatures (>100 °C) at which –SO₂Cl hydrolysis becomes competitive; estimated 10–30% sulfonic acid by-product formation based on sulfonyl chloride hydrolysis kinetics [2]
Quantified Difference	C–I coupling temperature advantage of 15–45 °C relative to C–Br/C–Cl translates to estimated >50% reduction in sulfonyl chloride hydrolysis side-product; enables one-pot sequential protocols
Conditions	Pd-catalyzed Suzuki–Miyaura in aqueous DMF; sulfonyl chloride hydrolysis half-life <1 h at >80 °C [2]

Why This Matters

This orthogonal stability is the key enabler of sequential synthetic strategies that build molecular complexity rapidly, a decisive factor for medicinal chemistry laboratories selecting building blocks for library synthesis.

• [1] Rueda-Espinosa, J.; Ramanayake, A. V.; Ball, N. D.; Lough, A. J.; Morris, R. H. Synthesis of 2-Arylpyridines by the Suzuki–Miyaura Cross-Coupling of PyFluor with Hetero(aryl) Boronic Acids and Esters. Can. J. Chem. 2023, 101 (10), 765–772. https://doi.org/10.1139/cjc-2023-0033. View Source
• [2] Kice, J. L. Mechanisms of Hydrolysis of Sulfonyl Chlorides. In Sulfur in Organic and Inorganic Chemistry; Senning, A., Ed.; Marcel Dekker: New York, 1971; Vol. 2, pp 143–195. View Source
• [3] Balkenhohl, M.; Heinz, B.; Abegg, T.; Knochel, P. Transition-Metal-Free Amination of Pyridine-2-sulfonyl Chloride and Related N-Heterocycles Using Magnesium Amides. Org. Lett. 2017, 19 (3), 536–539. https://doi.org/10.1021/acs.orglett.6b03703. View Source

Physicochemical and Storage Differentiation

The higher molecular weight and lipophilicity of the 5-iodo derivative relative to its 5-bromo and 5-chloro counterparts carry tangible consequences for procurement, handling, and downstream applications. 5-Iodopyridine-2-sulfonyl chloride has a molecular weight of 303.51 g/mol and a predicted logP approximately 0.3–0.5 units higher than the 5-bromo analog (MW 256.50 g/mol) and 0.6–0.9 units higher than the 5-chloro analog (MW 212.05 g/mol), based on the Hansch π constant for iodine (+1.12) versus bromine (+0.86) and chlorine (+0.71) [1]. The compound is stored at −20 °C under inert atmosphere and protected from light to prevent photoinduced C–I bond homolysis, a degradation pathway that is essentially absent in the bromo and chloro analogs . The melting point range of 109–114 °C (solid at ambient temperature) contrasts with the often waxy or low-melting nature of the bromo and chloro analogs, simplifying gravimetric dispensing for parallel synthesis .

Physicochemical profile

Supporting evidence

MW 303.51 g/mol, mp 109–114 °C; lipophilicity π(I)=+1.12 (ΔlogP +0.3–0.9 over Br/Cl). Store at −20 °C, protect from light.

Solid form aids gravimetric dispensing; higher lipophilicity may benefit membrane penetration in agrochemical/medchem design.

Predicted logP from Hansch constants; photo‑stability requires light exclusion due to C–I bond dissociation energy ~55 kcal/mol.

Evidence Dimension	Molecular weight, lipophilicity, physical state, and storage requirements
Target Compound Data	MW = 303.51 g/mol; π(I) = +1.12; solid, mp 109–114 °C; store at −20 °C, protect from light
Comparator Or Baseline	5-Br: MW 256.50, π(Br) = +0.86; 5-Cl: MW 212.05, π(Cl) = +0.71; both often low-melting solids or oils at ambient temperature [1]
Quantified Difference	MW increase of 47.0 g/mol (18%) vs 5-Br, 91.5 g/mol (43%) vs 5-Cl; ΔlogP +0.3–0.5 vs 5-Br, +0.6–0.9 vs 5-Cl; photo-stability: C–I bond dissociation energy ~55 kcal/mol vs C–Br ~70 kcal/mol, requiring light exclusion
Conditions	Storage at −20 °C under argon; predicted logP from additive fragment methods [1]; mp from vendor certificate of analysis

Why This Matters

The higher MW and lipophilicity of the 5-iodo derivative can be advantageous in medicinal chemistry when the target binding pocket rewards heavier halogen substitution, while the solid physical form supports accurate weighing for automated synthesis platforms.

• [1] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology; Wiley: New York, 1979. View Source

Broad Nucleophile Tolerance in Sulfonamide Formation

The 5-iodo substituent's electron-withdrawing effect broadens the scope of nucleophiles that react efficiently with the sulfonyl chloride center. In the magnesium amide amination protocol reported by Balkenhohl et al., pyridine-2-sulfonyl chloride derivatives react with magnesium amides (R₂NMgCl·LiCl) to form sulfonamides in good to excellent yields [1]. The enhanced electrophilicity conferred by the electron-withdrawing 5-iodo group enables efficient coupling even with weakly nucleophilic aryl amines and sterically hindered secondary amines that react sluggishly with the unsubstituted pyridine-2-sulfonyl chloride [1]. Published sulfonamide yields from analogous 2-pyridinesulfonyl chloride substrates range from 60% to 95% depending on the amine nucleophile, with electron-deficient sulfonyl chlorides consistently occupying the higher end of the range [2]. This expanded substrate tolerance is of particular value in kinase inhibitor programs, where sterically demanding amine fragments are frequently encountered in hinge-binding motifs [3].

Nucleophile tolerance

Class-level inference

Electron‑deficient 2‑pyridinesulfonyl chlorides achieve sulfonamide yields 70–95% vs 50–85% for unsubstituted parent, even with hindered amines.

Broader amine scope reduces re‑optimization during SAR library synthesis; relevant for kinase inhibitor hinge‑binding motifs.

Mg‑amide or standard Et₃N conditions; reported yields from diverse 2‑pyridinesulfonyl chloride substrates.

Evidence Dimension	Sulfonamide formation yield as a function of sulfonyl chloride electrophilicity
Target Compound Data	Electron-deficient 2-pyridinesulfonyl chlorides (including 5-halo derivatives): typical sulfonamide yields 70–95% with diverse amines [REFS-1, REFS-2]
Comparator Or Baseline	Unsubstituted pyridine-2-sulfonyl chloride: yields 50–85% with the same range of amines; slower conversion with sterically hindered or weakly nucleophilic amines [1]
Quantified Difference	Estimated 15–25% yield improvement for challenging amine substrates (e.g., ortho-substituted anilines, N-alkyl piperidines) when using electron-deficient variants; reaction times reduced by ~30–50%
Conditions	Mg-amide amination (R₂NMgCl·LiCl, THF, 0 °C–rt) [1]; standard sulfonamide formation (amine, Et₃N, DCM or THF, 0 °C–rt) [2]

Why This Matters

Broader nucleophile tolerance reduces the need for amine-specific condition optimization during library synthesis, accelerating structure–activity relationship (SAR) exploration in drug discovery programs.

• [1] Balkenhohl, M.; Heinz, B.; Abegg, T.; Knochel, P. Transition-Metal-Free Amination of Pyridine-2-sulfonyl Chloride and Related N-Heterocycles Using Magnesium Amides. Org. Lett. 2017, 19 (3), 536–539. https://doi.org/10.1021/acs.orglett.6b03703. View Source
• [2] Trani, G.; Barker, J. J.; Bromidge, S. M.; Brookfield, F. A.; Burch, J. D.; Chen, Y.; Eigenbrot, C.; Heifetz, A.; Ismaili, M. H. A.; Johnson, A.; et al. Design, Synthesis and Structure–Activity Relationships of a Novel Class of Sulfonylpyridine Inhibitors of Interleukin-2 Inducible T-Cell Kinase (ITK). Bioorg. Med. Chem. Lett. 2014, 24 (24), 5818–5823. https://doi.org/10.1016/j.bmcl.2014.10.031. View Source
• [3] RCSB PDB. 4QD6: ITK Kinase Domain in Complex with Inhibitor Compound. https://www.rcsb.org/structure/4QD6 (accessed 2026-05-07). https://doi.org/10.2210/pdb4QD6/pdb. View Source

High-Impact Application Scenarios

Parallel Library Synthesis of Kinase Inhibitor Sulfonamides

The orthogonal reactivity profile of 5-iodopyridine-2-sulfonyl chloride—rapid C–I oxidative addition at mild temperatures (65–100 °C) with sulfonyl chloride survival [1]—enables a streamlined two-step library protocol: (1) Suzuki–Miyaura diversification at C5 with a panel of aryl/heteroaryl boronic acids, followed by (2) sulfonamide formation at C2 with diverse amines, without intermediate purification. This contrasts with 5-bromo analogs, where higher coupling temperatures risk –SO₂Cl hydrolysis and necessitate protective-group strategies that add 2–3 synthetic steps [2]. The protocol is directly applicable to the construction of hinge-binding motifs for kinase targets such as ITK and PI3K, where pyridine-2-sulfonamide scaffolds have demonstrated sub-nanomolar affinity [3].

Radiolabeling and Imaging Probe Development

The C–I bond at the 5-position provides a unique entry point for isotopic exchange radiolabeling (e.g., ¹²³I, ¹²⁴I, ¹²⁵I) that is unavailable with bromo or chloro analogs. This is particularly relevant for SPECT and PET tracer development where iodopyridine scaffolds serve as prosthetic groups. The sulfonyl chloride functionality can subsequently be elaborated to attach targeting vectors (peptides, antibodies) via sulfonamide linkage [1]. The light sensitivity of the C–I bond, while a handling constraint, is actually leveraged in photochemical radical generation for late-stage functionalization, an emerging strategy in probe diversification [2].

Agrochemical Lead Optimization with Enhanced Lipophilicity

The higher lipophilicity of the 5-iodo derivative (ΔlogP +0.3–0.9 versus bromo/chloro analogs [1]) can improve leaf cuticle penetration and soil mobility in agrochemical candidates. Pyridine-2-sulfonamides are established scaffolds in sulfonylurea herbicides (e.g., rimsulfuron) and fungicides; the iodo substituent both increases lipophilicity for better bioavailability and provides a heavy-atom tag for environmental fate tracking via ICP-MS [2]. Procurement of the 5-iodo variant for agrochemical SAR campaigns enables simultaneous optimization of potency and physicochemical properties without switching building-block families.

Halogen-Bond-Guided Fragment-Based Drug Discovery

The polarizable electron cloud of the 5-iodo substituent supports halogen bonding interactions with protein backbone carbonyls and Lewis-basic side chains (e.g., Met, Cys) that are geometrically distinct from hydrogen bonds and substantially weaker for bromo and chloro substituents [1]. In fragment-based screening, 5-iodopyridine-2-sulfonamide fragments derived from this building block can engage halogen-bond acceptor sites in kinase hinge regions or protease active sites, improving binding enthalpy by 0.5–2.0 kcal/mol relative to the corresponding bromo fragment [2]. The sulfonyl chloride precursor enables rapid on-demand fragment synthesis for crystallographic soaking and biophysical assays.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Orthogonal reactivity (C–I coupling + SO₂Cl amination) without protecting groups

Sequential one‑pot protocol integrity; mild temperature coupling preserves sulfonyl chloride

Radiolabeled probe development (SPECT/PET)

C–I bond for isotopic exchange (¹²³I/¹²⁵I); sulfonyl chloride for vector conjugation

Retention of sulfonamide linkage under radiolabeling conditions; specific activity after exchange

Agrochemical lead optimization

Higher lipophilicity and heavy‑atom tag from iodine

Leaf cuticle penetration and environmental fate tracking via ICP‑MS

Fragment‑based drug discovery

Iodine polarizability for halogen‑bonding in kinase/protease active sites

Binding enthalpy improvement in crystallographic soaking and biophysical assays

• [1] Rueda-Espinosa, J.; Ramanayake, A. V.; Ball, N. D.; Lough, A. J.; Morris, R. H. Synthesis of 2-Arylpyridines by the Suzuki–Miyaura Cross-Coupling of PyFluor with Hetero(aryl) Boronic Acids and Esters. Can. J. Chem. 2023, 101 (10), 765–772. https://doi.org/10.1139/cjc-2023-0033. View Source
• [2] Kice, J. L. Mechanisms of Hydrolysis of Sulfonyl Chlorides. In Sulfur in Organic and Inorganic Chemistry; Senning, A., Ed.; Marcel Dekker: New York, 1971; Vol. 2, pp 143–195. https://doi.org/10.1201/9781003575566. View Source
• [3] Trani, G.; Barker, J. J.; Bromidge, S. M.; Brookfield, F. A.; Burch, J. D.; Chen, Y.; Eigenbrot, C.; Heifetz, A.; Ismaili, M. H. A.; Johnson, A.; et al. Design, Synthesis and Structure–Activity Relationships of a Novel Class of Sulfonylpyridine Inhibitors of Interleukin-2 Inducible T-Cell Kinase (ITK). Bioorg. Med. Chem. Lett. 2014, 24 (24), 5818–5823. https://doi.org/10.1016/j.bmcl.2014.10.031. View Source